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Compound of Interest

Compound Name: N-Phenylpiperidin-4-amine

Cat. No.: B126078 Get Quote

An In-depth Technical Guide to N-phenylpiperidin-4-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-phenylpiperidin-4-amine, also known as 4-anilinopiperidine (4-AP), is a pivotal chemical

intermediate with significant applications in pharmaceutical synthesis.[1] Its molecular structure,

featuring a phenyl group attached to a piperidine ring at the 4-position, provides a versatile

scaffold for developing a wide range of compounds.[1] This document provides a

comprehensive technical overview of N-phenylpiperidin-4-amine, detailing its molecular

structure, chemical properties, synthesis protocols, and its crucial role as a precursor in the

synthesis of potent analgesics, most notably fentanyl and its analogues.[1] Due to its

application in the manufacture of controlled substances, it is a regulated chemical in several

jurisdictions.[1]

Chemical Identity and Properties
N-phenylpiperidin-4-amine is an organic compound belonging to the phenylpiperidine class.

[1] Its identity is well-established through various chemical identifiers and properties. The

hydrochloride salt form is also commonly used in synthesis.[2][3]
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The fundamental quantitative data for N-phenylpiperidin-4-amine are summarized below for

easy reference.

Property Value Source

Molecular Formula C₁₁H₁₆N₂ [4][5][6][7][8]

Molecular Weight 176.26 g/mol [1][5][6][7][8]

176.2581 g/mol (High-

Resolution)
[4]

CAS Number 23056-29-3 [4][5][6][8][9]

IUPAC Name N-phenylpiperidin-4-amine [4][10]

Formula Weight (di-HCl salt) 249.2 g/mol [2]

CAS Number (di-HCl salt) 99918-43-1 [2]

Physicochemical Properties
Property Value Notes

Boiling Point 312.0 ± 35.0 °C Predicted

Density 1.052 ± 0.06 g/cm³ Predicted

Appearance Crystalline solid [2] (for hydrochloride salt)

Synonyms
The compound is known by several names in scientific literature and chemical catalogs,

including:

4-Anilinopiperidine (4-AP)[2][5][10]

4-(Phenylamino)piperidine[7][10]

N-(Piperidin-4-yl)aniline[7][10]

Despropionyl norfentanyl[4]
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Fentanyl Related Compound B (USP)[5]

Fentanyl Impurity I (EP)[5]

Molecular Structure
The structure of N-phenylpiperidin-4-amine consists of a piperidine ring where the nitrogen at

position 4 is bonded to the nitrogen atom of an aniline group. This bifunctional nature, with both

a secondary amine within the piperidine ring and an aniline moiety, is key to its reactivity and

utility as a synthetic building block.[1]
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Starting Materials:
1-Boc-4-piperidone & Aniline

Reductive Amination
(e.g., NaBH(OAc)₃ in DCE)

Protected Intermediate:
tert-butyl 4-(phenylamino)
piperidine-1-carboxylate

Acidic Deprotection
(e.g., TFA or HCl in EtOH)

Final Product:
N-phenylpiperidin-4-amine

Isolation as Salt (Optional)
(e.g., Dihydrochloride)
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Core Precursor

Key Intermediate Final Active Pharmaceutical Ingredient

N-phenylpiperidin-4-amine
(4-AP)

Norfentanyl
 Acylation with

 Phenethyl Group 

Fentanyl Analogues
(e.g., Sufentanil)

 Multi-step
 Synthesis 

Fentanyl

 Acylation with
 Propionyl Group 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b126078#n-phenylpiperidin-4-amine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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